Cas no 1374652-22-8 (Oxetan-3-ylhydrazine dihydrochloride)

• Product Name: Oxetan-3-ylhydrazine dihydrochloride
• CAS No: 1374652-22-8
• MF: C₃H₁₀Cl₂N₂O
• MW: 161.030298709869
• MDL: MFCD22380551
• CID: 4668266
• PubChem ID: 92132824
• Update Time: 2025-06-10

Oxetan-3-ylhydrazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Oxetan-3-ylhydrazine dihydrochloride
• 1-(Oxetan-3-yl)hydrazine dihydrochloride
• oxetan-3-ylhydrazine;dihydrochloride
• Oxetan-3-ylhydrazine diHCl
• 1-(oxetan-3-yl)hydrazine 2HCl
• ZEC65222
• AM9958
• BL010351
• SY358282
• Oxetan-3-ylhydrazinedihydrochloride
• C3H10Cl2N2O
• DB-146790
• BS-15280
• CS-0187598
• 1374652-22-8
• AKOS027322731
• MFCD22380551

• MDL： MFCD22380551
• Inchi： 1S/C3H8N2O.2ClH/c4-5-3-1-6-2-3;;/h3,5H,1-2,4H2;2*1H
• InChI Key： VCIUOQVHKQLWNE-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CC(C1)NN

Computed Properties

• Exact Mass: 160.0170183g/mol
• Monoisotopic Mass: 160.0170183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 44.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3

Oxetan-3-ylhydrazine dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on Oxetan-3-ylhydrazine dihydrochloride

Introduction to Oxetan-3-ylhydrazine dihydrochloride (CAS No. 1374652-22-8)

Oxetan-3-ylhydrazine dihydrochloride, identified by the chemical abstracts service number 1374652-22-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic derivative has garnered attention due to its unique structural properties and potential biological activities, making it a subject of extensive study in academic and industrial laboratories.

The molecular structure of Oxetan-3-ylhydrazine dihydrochloride features an oxetane ring fused with a hydrazine moiety, which contributes to its distinctive reactivity and interaction capabilities with biological targets. The oxetane ring, a three-membered cyclic ether, introduces rigidity and conformational constraints that can influence the compound's binding affinity and selectivity. Meanwhile, the hydrazine group provides a versatile site for further functionalization, enabling the synthesis of more complex derivatives with tailored properties.

In recent years, Oxetan-3-ylhydrazine dihydrochloride has been explored for its pharmacological potential in various therapeutic areas. One of the most promising applications lies in its role as a precursor or intermediate in the development of novel drug candidates. Researchers have leveraged its structural features to design molecules that exhibit inhibitory effects on key enzymes and receptors implicated in inflammatory diseases, neurodegenerative disorders, and metabolic syndromes.

Recent studies have highlighted the compound's interaction with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the pathogenesis of inflammation. The oxetane ring's ability to stabilize specific conformations may enhance binding to these enzymes, potentially leading to more potent and selective inhibitors. Additionally, the hydrazine moiety has been investigated for its ability to form coordination complexes with metal ions, which could be exploited in therapeutic strategies targeting metal-dependent diseases.

The synthesis of Oxetan-3-ylhydrazine dihydrochloride involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to optimize the process. These approaches not only improve efficiency but also allow for the introduction of chiral centers, which are critical for developing enantiomerically pure drugs with enhanced pharmacological profiles.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding modes of Oxetan-3-ylhydrazine dihydrochloride to biological targets. These simulations provide insights into key interactions such as hydrogen bonding, hydrophobic interactions, and electrostatic forces, guiding the design of next-generation derivatives with improved affinity and reduced side effects. The integration of machine learning algorithms has further accelerated this process by predicting novel analogs with optimized properties.

The pharmacokinetic behavior of Oxetan-3-ylhydrazine dihydrochloride has also been a focus of investigation. In vitro studies have revealed that the compound exhibits moderate solubility in aqueous media, which is advantageous for formulation development. Additionally, preliminary in vivo studies suggest that it undergoes efficient absorption following oral administration, with a bioavailability profile suitable for therapeutic applications. These findings underscore its potential as a viable candidate for further clinical development.

As research progresses, Oxetan-3-ylhydrazine dihydrochloride continues to emerge as a versatile building block in medicinal chemistry. Its unique structural features offer opportunities for innovation across multiple therapeutic domains. By combining traditional synthetic techniques with cutting-edge computational tools, scientists are paving the way for new treatments targeting complex diseases. The continued exploration of this compound promises to contribute significantly to advancements in drug discovery and development.